(3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C20H18F3N3O2S/c21-20(22,23)16-6-2-1-5-15(16)19(27)26-8-3-4-13(11-26)10-17-24-18(25-28-17)14-7-9-29-12-14/h1-2,5-7,9,12-13H,3-4,8,10-11H2
• InChI Key: DKIWFPOFGJVHNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2C(F)(F)F)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C20H18F3N3O2S
• Molecular Weight: 421.4 g/mol

Description

(3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C20H18F3N3O2S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization and Synthetic Approaches

• The study by Rajni Swamy et al. (2013) explored the structural aspects of isomorphous methyl- and chloro-substituted small heterocyclic analogues, emphasizing the chlorine-methyl exchange rule. This research highlights the importance of understanding structural isomorphism in drug design and development, particularly for compounds with complex heterocyclic frameworks similar to the one mentioned (Rajni Swamy et al., 2013).

Enzyme Inhibitory Activities

• Cetin et al. (2021) synthesized and evaluated 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives for their enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), revealing significant interactions at enzyme active sites. This underscores the potential therapeutic applications of structurally related compounds in treating conditions associated with enzyme dysfunction (Cetin et al., 2021).

Antimicrobial and Anticancer Activities

• Rai et al. (2010) and Inceler et al. (2013) provided insights into the antibacterial and anticancer activities of thiophene-based heterocyclic compounds. These studies demonstrate the potential of such compounds in developing new antimicrobial and anticancer therapies, highlighting the importance of structural optimization for enhanced efficacy (Rai et al., 2010); (Inceler et al., 2013).

Molecular Modeling and Drug Design

• The study by Pandya et al. (2019) illustrates the utility of in silico methods for predicting the drug-likeness and evaluating the microbial investigation of novel heterocyclic compounds. Such approaches are vital for accelerating the drug discovery process, particularly for compounds with complex structures like the one you're interested in (Pandya et al., 2019).